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An in-depth guide to the field application of dimethyldithiocarbamate (DMDTC) fungicides,

designed for researchers, scientists, and agricultural development professionals. This

document provides a comprehensive overview of the biochemical principles, formulation

science, and validated field protocols necessary for the effective and responsible use of this

important class of fungicides.

Section 1: Core Principles of
Dimethyldithiocarbamate Fungicides
Dimethyldithiocarbamates (DMDTCs) are a subgroup of the broader dithiocarbamate class of

organic sulfur fungicides, which have been a cornerstone of agricultural disease management

for decades.[1] This group includes active ingredients such as Ferbam (the iron salt), Ziram

(the zinc salt), and Thiram (the oxidized dimer of dimethyldithiocarbamate).[2][3] They are

valued for their broad-spectrum, non-systemic, and protective action against a wide array of

fungal pathogens affecting fruit, vegetable, and ornamental crops.[4][5][6][7] Being non-

systemic, they form a protective barrier on the plant surface and must be applied before fungal

spore germination and infection.[3][4][8]

A key advantage of DMDTCs is their multi-site mode of action, which significantly mitigates the

risk of resistance development in fungal populations.[1][3] This makes them crucial partners in

Integrated Pest Management (IPM) and resistance management programs.[4][7]
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The fungicidal activity of DMDTCs is characterized by their ability to disrupt multiple essential

processes within the fungal cell. This multi-site action is a primary reason for their low

resistance risk.[9][10][11] The Fungicide Resistance Action Committee (FRAC) classifies

dithiocarbamates in Group M03, acknowledging their multi-site contact activity.[9][10][12][13]

The core mechanisms include:

Enzyme Inhibition via Metal Chelation: Dithiocarbamates are potent chelating agents. They

sequester essential metal ions, such as copper (Cu²⁺) and zinc (Zn²⁺), which serve as

cofactors for numerous metalloenzymes critical for cellular respiration and detoxification.[1]

[2]

Reaction with Sulfhydryl Groups: The active molecules can react with sulfhydryl (-SH) groups

found in amino acids like cysteine. This inactivates a wide range of enzymes and proteins,

including those vital for spore germination and mycelial growth.[1][6]

Metabolism to Isothiocyanates: In the fungal cell, dithiocarbamates can be metabolized into

isothiocyanates, which are highly reactive compounds that further disrupt cellular function by

reacting with vital thiol compounds.[2]

Disruption of the Ubiquitin-Proteasome System: Evidence suggests that dithiocarbamate-

copper complexes can inhibit the 26S proteasome, a critical complex responsible for protein

degradation.[1] This leads to an accumulation of damaged proteins, inducing cellular stress

and apoptosis (programmed cell death).[1]
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Section 3: Formulation Science
DMDTC fungicides are most commonly available in solid formulations, designed for dispersion

in water to create a sprayable suspension.

Water Dispersible Granules (WDG or WG): This is a modern, widely used formulation.[7][14]

[15] Products like Ferbam 76 WDG and Ziram 76 WG consist of small granules that disperse

rapidly in water.[2][7] Advantages of this formulation include minimal dust during handling

(improving operator safety), ease of measurement, and excellent tank mix compatibility.[7]

[14]

Wettable Powder (WP): A traditional formulation where the active ingredient is mixed with a

fine, dry carrier and wetting agents.[16] While effective, WPs can produce significant dust

during mixing, requiring additional caution and personal protective equipment (PPE).

Suspension Concentrate / Flowable (SC/F): Used for seed treatments, such as Thiram 600.

The active ingredient is milled into fine particles and suspended in a liquid. This formulation

adheres well to seeds and allows for accurate application through commercial seed treaters.

[1][17]

Section 4: Field Application Protocols
Accurate and timely application is paramount for the efficacy of protective fungicides like

DMDTCs.

Protocol 4.1: Boom Sprayer Calibration (1/128th Acre
Method)
Causality: Proper calibration ensures the target application rate (Gallons per Acre or Liters per

Hectare) is achieved. Over-application is illegal, wastes product, and increases environmental

risk, while under-application results in poor disease control.[8][18] This method is efficient

because the ounces collected from one nozzle over a specific distance directly equal the

gallons per acre output.[18]

Materials:

Tape measure
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Stopwatch

Flags or markers

Measuring container marked in ounces

Personal Protective Equipment (PPE)

Procedure:

Pre-Calibration Check: Ensure the sprayer is clean and in good working order. Clean all

nozzles and filters with a soft brush and water.[19] Fill the tank at least half full with clean

water.

Determine Nozzle Spacing: Measure the distance between nozzles on the boom in inches.

Determine Calibration Distance: Use the table below to find the required travel distance for

your nozzle spacing. This distance represents 1/128th of an acre per nozzle.[8][18]

Nozzle Spacing (inches) Travel Distance (feet)

15 272

20 204

30 136

| 40 | 102 |

Measure Travel Time: Mark the determined distance in a field with similar terrain to the area

being sprayed. Drive the course at your intended application speed and engine RPM,

recording the time in seconds.[20] Perform this twice and average the times for accuracy.[18]

Measure Nozzle Output: With the sprayer stationary, maintain the same engine

RPM/pressure used in Step 4. Place a measuring container under one nozzle and collect its

output for the exact travel time recorded.[8][20]
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Calculate Application Rate: The number of ounces collected is equal to the application rate in

Gallons Per Acre (GPA).

Check for Uniformity: Repeat Step 5 for all nozzles. If any nozzle's output varies by more

than 10% from the average, clean or replace it and re-calibrate.[19]

Adjust if Necessary: If the measured GPA is not within 5% of the target rate from the product

label, adjust your travel speed or pressure and repeat the calibration process.[8]

Protocol 4.2: Tank Mixing and Foliar Application
Causality: Correct mixing ensures the fungicide is properly suspended in water for uniform

coverage. Application timing is critical for protective fungicides, which must be on the plant

surface before infection begins.

Procedure:

Read the Label: Always consult the specific product label for application rates, Pre-Harvest

Intervals (PHI), and compatibility information.[2][4]

Fill the Tank: Fill the spray tank with one-half to three-quarters of the required water volume

and start the agitation system.

Add Fungicide: Slowly add the required amount of WDG or WP formulation to the tank. The

agitation will ensure it disperses properly. Allow it to mix for several minutes before adding

other products.

Add Other Products: If tank-mixing, add other products in the correct order (consult

compatibility charts). DMDTCs are generally compatible with most pesticides, except for

highly alkaline materials like Bordeaux mixture.[2]

Complete Filling: Add the remaining water to the tank to reach the final desired volume.

Maintain agitation throughout the application process.

Application Timing: Apply preventatively. For diseases like apple scab, initial applications

should begin at green tip and continue on a 7- to 14-day schedule based on weather

conditions and disease pressure.[2][16][21][22]
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Ensure Thorough Coverage: Use sufficient water volume to cover all plant surfaces to the

point of drip. For concentrate ground sprays, a minimum of 20 gallons per acre is often

recommended, while dilute applications may use up to 400 gallons per acre.[4][23]

Crop Target Disease
Example Product &
Rate

Application Notes
& Pre-Harvest
Interval (PHI)

Apples
Scab, Cedar-Apple

Rust, Sooty Blotch

Ferbam 76 WDG:

1.25 - 2 kg per 1000

liters

Apply on a protective

schedule from green

tip through cover

sprays.[2] PHI: 7

Days[2]

Peaches
Brown Rot, Leaf Curl,

Scab

Ziram 76 WG: 6 to 8

lbs per acre

For leaf curl, apply

during the dormant

season. For brown rot,

apply during bloom.[7]

[24] PHI: 30 Days[25]

Grapes
Black Rot, Downy

Mildew

Ziram Granuflo: 3 to 4

lbs per acre

Begin when shoots

are 1-inch long and

continue at 7-14 day

intervals.[26] PHI: 21

Days[26]

Tomatoes

Early Blight,

Anthracnose, Septoria

Leaf Spot

Ziram 85W: 0.63 -

0.89 kg per hectare

Apply at first sign of

disease and repeat

every 7-10 days.[25]

PHI: 7 Days[25]

Strawberries Gray Mold (Fruit Rot)
Thiram 75 WP: 2.25 -

2.5 kg in 1000 liters

Make 3-5 applications

at 10-day intervals

starting at early

bloom.[16] PHI: 3

Days[16]
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Causality: Seed treatment places a protective barrier directly on the seed coat to prevent seed

decay and control seed-borne pathogens like Ascochyta and soil-borne damping-off fungi.[17]

Procedure:

Select High-Quality Seed: Only treat sound, high-quality seed, as treatment may not improve

the performance of damaged seed.

Calculate Rate: Determine the amount of fungicide needed per unit of seed weight (e.g.,

Liters/tonne) from the product label. For example, for chickpeas (Desi varieties) to control

seed-borne Botrytis, use 1.7-2.0 L of Thiram 600 per tonne of seed.

Prepare Slurry (if applicable): For many commercial treaters, the fungicide is mixed with a

small amount of water to create a slurry that ensures even coating. For example, mix 2 liters

of Thiram 600 with up to 3 liters of water per tonne of chickpea seed.

Apply in Treater: Use a commercial seed treater (e.g., auger-based or drum mixer) designed

for applying liquid or slurry treatments. Ensure the equipment provides uniform coverage of

all seeds.

Drying and Storage: Allow the treated seed to dry completely before bagging and storing. Do

not carry over treated seed to the next season.

Labeling: Bags containing treated seed must be clearly labeled with the name of the active

ingredient and a warning not to use for food, feed, or oil purposes.[1]

Rhizobial Inoculants: Do NOT mix Thiram directly in a slurry with rhizobial inoculants, as it

can reduce viability. Apply the inoculant in a separate step after the fungicide treatment has

dried.

Section 5: Protocol for Conducting Field Efficacy
Trials
Causality: A robust experimental design is essential to objectively assess the performance of a

fungicide and generate statistically valid data for registration and recommendation purposes.

This protocol ensures that observed effects are due to the treatment and not random chance or

field variability.[27][28]
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Procedure:

Define Objectives: Clearly state the goal of the trial (e.g., "To determine the efficacy of Ziram

76 WG at three different rates for the control of apple scab (Venturia inaequalis) compared to

an untreated control and a commercial standard").

Experimental Design:

Treatments: Include the test product at various rates, an untreated control, and a standard

commercial fungicide as a positive control.[27]

Replication: Replicate each treatment a minimum of 4-6 times to account for variability

within the trial area.[29]

Randomization: Use a Randomized Complete Block Design (RCBD).[28][29] Group plots

into blocks where conditions are as uniform as possible (e.g., soil type, slope). Within each

block, randomly assign every treatment once. This minimizes the effect of field gradients

on the results.[28]

Plot Size: Define plot size based on the crop and application equipment (e.g., four 40-foot

rows for corn).[29] Include buffer rows or spacing between plots to minimize spray drift.

Application: Apply all treatments using a calibrated research sprayer. Record all application

details, including date, weather conditions, crop growth stage, and water volume.

Data Collection (Assessment):

Disease Severity: At regular intervals and at key crop stages, assess disease severity.

This can be done by rating the percentage of leaf area infected, counting the number of

lesions per leaf, or using a standardized disease index.

Phytotoxicity: Observe and record any signs of crop injury, such as stunting, chlorosis, or

necrosis.

Yield and Quality: At harvest, measure marketable yield from the center rows of each plot

to avoid edge effects. Assess crop quality parameters (e.g., fruit size, grade, presence of

blemishes).
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Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA)

appropriate for an RCBD. Use a mean separation test (e.g., Tukey's HSD) to determine

statistically significant differences between treatment means.
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Section 6: Resistance Management Strategies
While the risk of resistance to DMDTCs is low, responsible use is still necessary to preserve

their long-term efficacy and that of their tank-mix partners.[3][10]

Mixtures: DMDTCs are excellent mixing partners for single-site fungicides (e.g., strobilurins,

DMIs). The multi-site action of the DMDTC helps protect the single-site fungicide from the

selection of resistant fungal strains.[3][4]

Alternation: In a spray program, alternate applications of DMDTCs with fungicides from

different FRAC groups.

Adherence to Labels: Do not exceed the maximum number of applications or the maximum

rate per season as specified on the product label.[4][26] For example, the Ziram 76DF label

for apples specifies a maximum of 4-7 applications per crop cycle depending on the region.

[4]

Section 7: Safety, Handling, and Environmental
Stewardship
DMDTCs are moderately toxic and require careful handling to minimize exposure to applicators

and the environment.[3][5][30]

Personal Protective Equipment (PPE): The label is the law; always read and follow the specific

PPE requirements for the product being used.[31][32]
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PPE Item
Mixer/Loader
Requirement

Applicator
Requirement

Rationale

Coveralls

Long-sleeved shirt

and long pants

(minimum)[4][5]

Long-sleeved shirt

and long pants

(minimum)[4][5]

Minimizes skin contact

with dusts and spray

mist.[32]

Gloves

Chemical-resistant

gloves (e.g., nitrile,

rubber)[4][5]

Chemical-resistant

gloves[4][5]

Dermal exposure is

the most common

route; hands are at

high risk during

handling.[31][32]

Eye Protection

Goggles, face shield,

or safety glasses[4][5]

[33]

Goggles or safety

glasses[4][5]

Protects against

splashes and dust that

can cause irreversible

eye damage.[4][33]

Respirator

Dust/mist filtering

respirator (NIOSH

approved)[4][33]

Recommended,

especially in open-cab

equipment.[34]

Prevents inhalation of

dust or spray mist,

which can be fatal or

highly toxic.[4][10][30]

[33]

Footwear
Shoes plus socks

(minimum)[4][5]

Shoes plus socks

(minimum); chemical-

resistant boots

recommended[32]

Pant legs should be

worn outside boots to

prevent spray from

entering.[31][35]

First Aid:

If Inhaled: Move person to fresh air. Call a poison control center or doctor immediately.[6][30]

[33]

If on Skin: Take off contaminated clothing. Rinse skin immediately with plenty of water for 15-

20 minutes.[6]

If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes.[6][30]
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If Swallowed: Call a poison control center or doctor immediately for treatment advice.[6]

Environmental Precautions:

DMDTCs are toxic to fish and aquatic invertebrates.[4][5]

Do not apply directly to water, to areas where surface water is present, or to intertidal areas.

[1][4]

Do not contaminate water when cleaning equipment or disposing of rinsate.[1][4]

Create buffer zones around sensitive areas and avoid application when weather conditions

favor spray drift.[4]
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To cite this document: BenchChem. [Field application of dimethyldithiocarbamate as an
agricultural fungicide]. BenchChem, [2026]. [Online PDF]. Available at:
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dimethyldithiocarbamate-as-an-agricultural-fungicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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